Cas no 1806644-54-1 (Methyl 4-(3-bromopropanoyl)-2-cyanobenzoate)

• Product Name: Methyl 4-(3-bromopropanoyl)-2-cyanobenzoate
• CAS No: 1806644-54-1
• MF: C₁₂H₁₀BrNO₃
• MW: 296.11670255661
• CID: 4950042
• Update Time: 2025-05-25

Methyl 4-(3-bromopropanoyl)-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(3-bromopropanoyl)-2-cyanobenzoate

• Inchi： 1S/C12H10BrNO3/c1-17-12(16)10-3-2-8(6-9(10)7-14)11(15)4-5-13/h2-3,6H,4-5H2,1H3
• InChI Key： PYTSWPGXZHVFIB-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(C(=O)OC)=C(C#N)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 347
• XLogP3: 1.9
• Topological Polar Surface Area: 67.2

Additional information on Methyl 4-(3-bromopropanoyl)-2-cyanobenzoate

Recent Advances in the Application of Methyl 4-(3-bromopropanoyl)-2-cyanobenzoate (CAS: 1806644-54-1) in Chemical Biology and Pharmaceutical Research

Methyl 4-(3-bromopropanoyl)-2-cyanobenzoate (CAS: 1806644-54-1) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel kinase inhibitors and targeted therapeutics. Recent studies have highlighted its utility in medicinal chemistry due to its unique structural features, which allow for versatile modifications and efficient coupling reactions. This research brief synthesizes the latest findings on this compound, focusing on its applications in drug discovery and chemical biology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Methyl 4-(3-bromopropanoyl)-2-cyanobenzoate as a precursor in the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors. The research team utilized its bromopropanoyl moiety for selective alkylation of thiol groups in cysteine residues, enabling the development of covalent inhibitors with improved target engagement and pharmacokinetic properties. The study reported a 5-fold increase in inhibitory activity compared to earlier generation compounds, underscoring the strategic importance of this chemical scaffold.

In parallel work, researchers at several pharmaceutical companies have incorporated this compound into their fragment-based drug discovery platforms. Its cyanobenzoate ester group serves as an excellent handle for further derivatization, while the bromopropanoyl side chain facilitates selective protein conjugation. A notable application appeared in a 2024 Nature Chemical Biology paper, where the compound was used to develop activity-based probes for mapping kinase-substrate interactions in live cells.

The synthetic accessibility of Methyl 4-(3-bromopropanoyl)-2-cyanobenzoate has also been improved through recent methodological advances. A 2023 Organic Process Research & Development publication described a scalable, one-pot synthesis route with 78% overall yield, addressing previous challenges in large-scale production. This development is particularly significant for translational research programs requiring gram-scale quantities of the intermediate.

Emerging safety and toxicology data (2024) indicate favorable profiles for derivatives stemming from this scaffold, with preliminary ADMET studies showing good metabolic stability and acceptable cytotoxicity thresholds. However, researchers note that the bromoalkyl functionality requires careful consideration in lead optimization to minimize potential off-target effects.

Looking forward, the compound's unique combination of reactivity and stability positions it as a valuable building block for next-generation covalent drugs and chemical probes. Several ongoing clinical trials for oncology and inflammatory diseases feature drug candidates derived from this chemical scaffold, with preliminary results expected in late 2024. The continued exploration of its applications in PROTAC design and targeted protein degradation represents another promising research direction.